Cas no 609799-22-6 (Tasimelteon)

• Product Name: Tasimelteon
• CAS No: 609799-22-6
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD09033789
• CID: 68480
• PubChem ID: 10220503
• Update Time: 2025-04-18

Tasimelteon Chemical and Physical Properties

Names and Identifiers

• Tasimelteon
• (1R-trans)-N-[[2-(2,3-Dihydro-4-benzofuranyl)cyclopropyl]methyl]propanamide
• BMS 214778
• N-[[(1R,2R)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl]propanamide
• BMS-214778
• Hetlioz
• MA 1
• UNII-SHS4PU80D9
• VEC-162
• (1R, 2R)-N-[2- (2,3-Dihydrobenzofuran-4-yl)cyclopropylmethyl]propanamide
• N-[[(1R,2R)-2-(2,3-Dihydro-4-benzofuranyl)cyclopropyl]methyl]propanamide
• VEC 162
• SHS4PU80D9
• N-{[(1R,2R)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl}propanamide
• Tasimelteon [USAN:INN]
• tasimelteonum
• N-([(1r,2r)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl)propanamide
• N-(((1R,2R)-2-(2,3-Dihydro-1-benzofuran-4-yl)cyclopropyl)methyl)propanamide
• Hetlioz (TN)
• Tasimelteon (USAN/INN)
• DTXSID70209826
• BMS214778
• TASIMELTEON [MI]
• SCHEMBL3505912
• Propanamide, N-(((1R,2R)-2-(2,3-dihydro-4-benzofuranyl)cyclopropyl)methyl)-
• EN300-20605494
• NS00034514
• PTOIAAWZLUQTIO-GXFFZTMASA-N
• DB09071
• Tasimelteon [USAN]
• N05CH03
• EX-A2729
• AKOS025149360
• TASIMELTEON [WHO-DD]
• HETLIOZ LQ
• TASIMELTEON (MART.)
• BMS-214778;VEC-162
• HetliozLQ
• AMY6925
• BMS-214,778
• CHEMBL2103822
• TASIMELTEON [INN]
• (-)-(trans)-N-[[2-(2,3-Dihydrobenzofuran-4-yl)cycloprop-1-yl] methyl]propanamide
• CHEBI:79042
• HMS3885L17
• HY-14803
• AC-6143
• N-((2-(2,3-dihydro-4-benzofuranyl)cyclopropyl)methyl)propanamide
• NCGC00522560-01
• 609799-22-6
• CS-5512
• TASIMELTEON [MART.]
• (trans)-N-[[2-(2,3-dihydrobenzofuran-4-yl) cyclopropyl]methyl]propanamide
• BCP07180
• MFCD09033789
• s4281
• CCG-266915
• DTXCID20132317
• D09388
• GTPL7393
• Tasimelteon, >=98% (HPLC)
• TASIMELTEON [VANDF]
• TASIMELTEON [ORANGE BOOK]
• N-(((1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl)methyl)propionamide
• T3813
• (trans)-N-[[2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl]methyl]propanamide
• Q7687250
• AS-35291
• BRD-K62971431-001-01-9

• MDL： MFCD09033789
• Inchi： 1S/C15H19NO2/c1-2-15(17)16-9-10-8-13(10)11-4-3-5-14-12(11)6-7-18-14/h3-5,10,13H,2,6-9H2,1H3,(H,16,17)/t10-,13+/m0/s1
• InChI Key： PTOIAAWZLUQTIO-GXFFZTMASA-N
• SMILES： O1CCC2=C1C=CC=C2[C@@H]1C[C@H]1CNC(CC)=O

Computed Properties

• Exact Mass: 245.14200
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.145
• Melting Point: 78°C(lit.)
• Boiling Point: 442.6±24.0°C at 760 mmHg
• Flash Point: 221.448 ºC
• Refractive Index: 1.564
• PSA: 38.33000
• LogP: 2.64210

Tasimelteon Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：TX1450577
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans